molecular formula C8H12ClNO3 B8724126 Ethyl 3-chloro-2-oxopiperidine-3-carboxylate

Ethyl 3-chloro-2-oxopiperidine-3-carboxylate

Cat. No.: B8724126
M. Wt: 205.64 g/mol
InChI Key: NOXJSLWFZVKDQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-chloro-2-oxopiperidine-3-carboxylate is a useful research compound. Its molecular formula is C8H12ClNO3 and its molecular weight is 205.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H12ClNO3

Molecular Weight

205.64 g/mol

IUPAC Name

ethyl 3-chloro-2-oxopiperidine-3-carboxylate

InChI

InChI=1S/C8H12ClNO3/c1-2-13-7(12)8(9)4-3-5-10-6(8)11/h2-5H2,1H3,(H,10,11)

InChI Key

NOXJSLWFZVKDQE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CCCNC1=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of ethyl 2-oxopiperidine-3-carboxylate (30 g) in THF (300 mL) was added dropwise sulfuryl chloride (14.2 mL) at 0° C-5° C., and the mixture was stirred at room temperature for 18 hr. To the reaction mixture was added saturated aqueous sodium hydrogen carbonate solution (300 mL) at 0° C., and the mixture was stirred at room temperature for 30 min and extracted with ethyl acetate (300 mL×3). The extract was washed with saturated brine (300 mL), and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was washed with hexane/ethyl acetate (5/1, 60 mL×2) to give the title compound (32.7 g).
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
14.2 mL
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
reactant
Reaction Step Three

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